Cas no 2228639-18-5 (tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate
• CAS No: 2228639-18-5
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5923994
• PubChem ID: 165715379
• Update Time: 2025-08-04

tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate
• EN300-1887704
• tert-butyl N-[3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenyl]carbamate
• 2228639-18-5

• Inchi： 1S/C15H24N2O4/c1-14(2,3)21-13(18)17-10-6-7-12(20-5)11(8-10)15(4,19)9-16/h6-8,19H,9,16H2,1-5H3,(H,17,18)
• InChI Key： RMQPTULVDOYZCI-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate

Introduction to tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228639-18-5)

tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228639-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural arrangement that includes an amino and hydroxy functional group on a propan-2-yl chain, as well as a methoxy substituent on the phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate typically involves multi-step organic reactions, including the formation of the tert-butyl carbamate moiety and the introduction of the methoxy and amino-hydroxy functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential use in large-scale pharmaceutical processes.

In terms of its chemical properties, tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). This solubility profile is advantageous for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are commonly used to characterize the compound's structure and purity. Additionally, the presence of the tert-butyl group provides enhanced stability, making it suitable for long-term storage and handling.

The biological activity of tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation.

Beyond its anti-inflammatory effects, tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate has also demonstrated promising antitumor activity. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this antitumor activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival.

In the context of drug development, tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate has shown potential as a lead compound for the design of novel therapeutic agents. Its unique structure provides a scaffold for further chemical modifications aimed at optimizing its pharmacological properties, such as potency, selectivity, and bioavailability. Ongoing research is focused on developing derivatives with improved therapeutic profiles and reduced side effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate may be limited at present, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile.

In conclusion, tert-butyl N-3-(1-amino-2-hydroxypropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228639-18-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.